N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide

• IUPAC Name: N-[4-(4-benzylpiperazine-1-carbonyl)-1,3-thiazol-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C22H21ClN4O2S/c23-18-8-6-17(7-9-18)20(28)25-22-24-19(15-30-22)21(29)27-12-10-26(11-13-27)14-16-4-2-1-3-5-16/h1-9,15H,10-14H2,(H,24,25,28)
• InChI Key: FAIYFLDFYAYYSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClN4O2S
• Molecular Weight: 440.9 g/mol

Description

N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide, also known as BCT, is a chemical compound that has gained attention in scientific research for its potential use in various fields.

Mechanism of Action

The mechanism of action of N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide is not fully understood, but it is believed to work by inhibiting various enzymes and proteins involved in cellular processes, such as DNA replication and protein synthesis. This leads to the inhibition of cancer cell growth and the potential treatment of neurological disorders and bacterial infections.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile in vitro, making it a promising candidate for further development. It has also been shown to have a high selectivity for cancer cells, while sparing normal cells. Additionally, this compound has been shown to cross the blood-brain barrier, making it a potential candidate for treating neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing harm to cells. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

For N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide research include further investigation of its mechanism of action, optimization of its use in lab experiments, and clinical trials for its potential use in treating cancer, neurological disorders, and bacterial infections. Additionally, the development of analogs of this compound may lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide involves the reaction of 4-chlorobenzoyl chloride with 4-benzylpiperazine-1-carboxylic acid, followed by the addition of thioamide. The resulting product is this compound, which can be purified through recrystallization.

Scientific Research Applications

N-(4-(4-benzylpiperazine-1-carbonyl)thiazol-2-yl)-4-chlorobenzamide has been studied for its potential use as an anticancer agent, as it has shown to inhibit the growth of various cancer cells in vitro. It has also been investigated for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its potential use in treating bacterial infections, as it has shown to have antibacterial properties.